Cas no 89013-88-7 (Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-)

• Product Name: Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• CAS No: 89013-88-7
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• CID: 615875
• PubChem ID: 380227
• Update Time: 2025-04-19

Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-[5-(4-methoxyphenyl)-1,3,4-oxadiazol-2-yl]-
• 2-(4-methoxyphenyl)-5-pyridin-4-yl-1,3,4-oxadiazole
• SR-01000503587
• CCG-113230
• 2-(4-methoxyphenyl)-5-(4-pyridyl)-1,3,4-oxadiazole
• NSC-665703
• NSC665703
• 4-(5-(4-Methoxyphenyl)-1,3,4-oxadiazol-2-yl)pyridine
• NCI60_022690
• 89013-88-7
• AKOS000562944
• SR-01000503587-1
• Oprea1_378326
• Oprea1_717558
• Methyl 4-(5-(4-pyridinyl)-1,3,4-oxadiazol-2-yl)phenyl ether
• CHEMBL1982460
• DTXSID60327548

• Inchi： 1S/C14H11N3O2/c1-18-12-4-2-10(3-5-12)13-16-17-14(19-13)11-6-8-15-9-7-11/h2-9H,1H3
• InChI Key： QGXSXPVCFLKHQV-UHFFFAOYSA-N
• SMILES： O1C(C2C=CN=CC=2)=NN=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 253.085
• Monoisotopic Mass: 253.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61Ų